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Compound of Interest

Compound Name: 1-Amino-2-naphthol

Cat. No.: B7721142

Essential Safety and Handling Guide for 1-
Amino-2-naphthol

This guide provides crucial safety protocols, handling procedures, and disposal plans for
researchers, scientists, and drug development professionals working with 1-Amino-2-naphthol
(or its hydrochloride salt). Adherence to these guidelines is essential for ensuring laboratory
safety and minimizing exposure risks.

Hazard Identification and Classification

1-Amino-2-naphthol and its hydrochloride salt are classified as hazardous chemicals. The
primary health risks include irritation to the skin, eyes, and respiratory system.[1][2] It is also
suspected of causing genetic defects and may cause an allergic skin reaction.[2][3][4] The
toxicological properties of this substance have not been fully investigated, warranting cautious
handling.[1]

GHS Hazard Statements
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Hazard Code

Hazard Statement

Classification

Acute toxicity, oral (Category

H302 Harmful if swallowed
4)[3][5]
] ] ] Acute toxicity, dermal
H312 Harmful in contact with skin
(Category 4)[3][5]
o Skin corrosion/irritation
H315 Causes skin irritation
(Category 2)[2][3]
H317 May cause an allergic skin Sensitisation (Skin) (Category
reaction D)[3][4]
) o Serious eye damage/eye
H319 Causes serious eye irritation o
irritation (Category 2)[2][3]
o Acute toxicity, inhalation
H332 Harmful if inhaled
(Category 4)[3]
May cause allergy or asthma ) L
_ Respiratory sensitisation
H334 symptoms or breathing
o (Category 1)[4]
difficulties if inhaled
Specific target organ toxicity —
H335 May cause respiratory irritation  single exposure (Category 3)
[21[3]
H341 Suspected of causing genetic Germ cell mutagenicity
defects (Category 2)[2][3]
H351 Suspected of causing cancer Carcinogenicity (Category 2)[3]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure. The following should

be worn at all times when handling 1-Amino-2-naphthol:
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][6]

To protect against splashes
and dust that can cause

serious eye irritation.

Skin Protection

Appropriate protective gloves
and clothing to prevent skin
exposure.[1][2] Long-sleeved
clothing is recommended.[7]
Gloves must be inspected prior

to use.[4]

To prevent skin irritation,
allergic reactions, and
absorption.[3]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use.[1] A particle

filter is recommended.[2]

To prevent inhalation of dust,
which can cause respiratory
irritation.[2][3]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety. The following workflow

outlines the necessary steps from preparation to final disposal.
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1. Preparation

( Review Safety Data Sheet (SDS) j

\
Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

\
Ensure proper ventilation
(Fume Hood)

A

Prepare spill kit

2. Handling & Experiment
A
Weigh and handle solid to
minimize dust generation

A

Keep container tightly closed
when not in use

\
[ and clothing

Avoid contact with skin, eyes, j

\
Do not eat, drink, or smoke
in the work area

3. Defontamination &'Cleanup

\
TN g oy su—- S Wash hands and exposed skin
P sp 4 thoroughly after handling
\ A
Sweep solid material into a Remove and launder
suitable, labeled container contaminated clothing before reuse

4. Waste‘;)isposal

Dispose of waste in a sealed,
labeled hazardous waste container

\

Follow all local, state, and federal
regulations for chemical waste disposal

\

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Amino-2-naphthol.
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Experimental Protocols: Emergency Procedures

Immediate and appropriate first aid is critical in the event of an exposure. Facilities must be
equipped with an eyewash station and a safety shower.[1][8]

First-Aid Measures

Exposure Route Procedure

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,
Inhalation administer oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][2]

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing all
Skin Contact contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[1][2]

Wash clothing before reuse.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids occasionally. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of water or
Ingestion ) ] ]
milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill and Leak Procedures
In the case of a spill, the area should be evacuated of all non-essential personnel.

» Ventilate the Area: Ensure the area is well-ventilated.[1]
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o Wear Protective Equipment: Use the proper personal protective equipment as outlined in the
PPE section.[1][3]

e Containment and Cleanup:

o

Avoid generating dust.[1][3]

[¢]

For dry spills, carefully sweep or vacuum up the material.[1][3]

[e]

Place the spilled material into a suitable, sealed, and labeled container for disposal.[1][2]

[8]

[¢]

Wash the spill area thoroughly with soap and water.[3]

» Disposal: Dispose of the collected waste through an approved waste disposal plant,
following all relevant regulations.[2][3] Do not let the product enter drains.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Amino-2-
naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721142#personal-protective-equipment-for-
handling-1-amino-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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